Cas no 22123-18-8 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-
• CAS No: 22123-18-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1407996
• Update Time: 2024-08-16

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-

• Inchi： 1S/C13H16N2O/c1-9(2)12-10(3)14-15(13(12)16)11-7-5-4-6-8-11/h4-9,12H,1-3H3
• InChI Key： POUBONAKBYIKQL-UHFFFAOYSA-N
• SMILES： N1=C(C)C(C(C)C)C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 216.12638

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Melting Point: 114-115 °C
• Boiling Point: 353.5±11.0 °C(Predicted)
• PSA: 32.67
• pka: 2.69±0.70(Predicted)